![molecular formula C17H16BrClN2O2 B2590649 (3-Bromophenyl)(3-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)methanone CAS No. 2034619-80-0](/img/structure/B2590649.png)
(3-Bromophenyl)(3-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(3-Bromophenyl)(3-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)methanone” is a chemical compound with the formula C12H14BrNO . It is a complex organic molecule that contains bromine, chlorine, nitrogen, and oxygen atoms .
Synthesis Analysis
The synthesis of this compound involves multiple steps . The process includes reactions with Li-piperidid, Piperidin, m-Brombenzoylchlorid, Pyridin, and other chemicals . The reaction conditions vary for each step, including different temperatures, reaction times, and solvents .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve multiple steps . These reactions include interactions with various other chemicals under specific conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its boiling point, are not specified in the search results .Scientific Research Applications
- The synthesized compound has been evaluated for its insecticidal activity. It was tested against the oriental armyworm, a common agricultural pest. Researchers assess its efficacy in controlling insect populations and explore its potential as an environmentally friendly insecticide .
- Another area of interest is the compound’s fungicidal properties. Researchers have investigated its impact on mycelium growth rates of fungi. Understanding its antifungal potential can contribute to crop protection and disease management .
- The compound’s unique structure makes it relevant for medicinal chemistry. Scientists explore its interactions with biological targets, aiming to develop novel drugs. Its potential as a scaffold for drug design warrants further investigation .
- Researchers have studied related compounds in the context of phosphorus chemistry. Although not directly mentioned for this specific compound, it’s worth exploring its reactivity with phosphorus-containing molecules .
- The compound’s halogenated aromatic rings suggest potential use in pesticide development. Investigating its mode of action and selectivity against pests can provide valuable insights for crop protection strategies .
- Understanding the compound’s impact on biological systems is crucial. Researchers explore its interactions with enzymes, receptors, and cellular pathways. This knowledge informs drug discovery and chemical biology studies .
Insecticidal Properties
Fungicidal Activity
Medicinal Chemistry
Phosphorus Chemistry
Pesticide Research
Chemical Biology and Bioactivity
Safety and Hazards
properties
IUPAC Name |
(3-bromophenyl)-[3-(3-chloropyridin-4-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrClN2O2/c18-13-4-1-3-12(9-13)17(22)21-8-2-5-14(11-21)23-16-6-7-20-10-15(16)19/h1,3-4,6-7,9-10,14H,2,5,8,11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHYCATBEHZJUEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC(=CC=C2)Br)OC3=C(C=NC=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Bromophenyl)(3-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.